Cas no 2680790-98-9 (2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopentane-1-carboxylic acid)

• Product Name: 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopentane-1-carboxylic acid
• CAS No: 2680790-98-9
• MF: C₁₃H₁₈F₃NO₃
• MW: 293.282134532928
• CID: 5634426
• PubChem ID: 165924916
• Update Time: 2023-11-27

2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28288885
• 2-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]cyclopentane-1-carboxylic acid
• 2680790-98-9
• 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylcyclopentane-1-carboxylic acid

• Inchi： 1S/C13H18F3NO3/c14-13(15,16)12(20)17-6-4-8(5-7-17)9-2-1-3-10(9)11(18)19/h8-10H,1-7H2,(H,18,19)
• InChI Key： CADZMUSNWZJQNB-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC1)C1CCCC1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 293.12387792g/mol
• Monoisotopic Mass: 293.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6Ų